Cas no 2092286-66-1 (2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid)
2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dioxo-2λ^{6}-thiaspiro[3.3]heptane-6-carboxylic acid
- 2-thiaspiro[3.3]heptane-6-carboxylic acid 2,2-dioxide
- 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid
- 2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid
- CS-W023145
- D77937
- 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylicacid
- 2092286-66-1
- EN300-318305
-
- MDL: MFCD30635373
- Inchi: 1S/C7H10O4S/c8-6(9)5-1-7(2-5)3-12(10,11)4-7/h5H,1-4H2,(H,8,9)
- InChI Key: AUUBVSVUCMPSKW-UHFFFAOYSA-N
- SMILES: C1C2(CC(C(O)=O)C2)CS1(=O)=O
Computed Properties
- Exact Mass: 190.02997997g/mol
- Monoisotopic Mass: 190.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 79.8Ų
2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM462595-100mg |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95%+ | 100mg |
$523 | 2023-03-24 | |
| Chemenu | CM462595-250mg |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95%+ | 250mg |
$728 | 2023-03-24 | |
| Chemenu | CM462595-500mg |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95%+ | 500mg |
$1269 | 2022-09-29 | |
| Chemenu | CM462595-1g |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95%+ | 1g |
$1620 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1102432-100mg |
2-Thiaspiro[3.3]heptane-6-carboxylic acid 2,2-dioxide |
2092286-66-1 | 95% | 100mg |
¥4077 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1102432-250mg |
2-Thiaspiro[3.3]heptane-6-carboxylic acid 2,2-dioxide |
2092286-66-1 | 95% | 250mg |
¥5679 | 2023-04-14 | |
| Enamine | EN300-318305-0.05g |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95% | 0.05g |
$253.0 | 2023-09-05 | |
| Enamine | EN300-318305-0.1g |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95% | 0.1g |
$377.0 | 2023-09-05 | |
| Enamine | EN300-318305-0.25g |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95% | 0.25g |
$538.0 | 2023-09-05 | |
| Enamine | EN300-318305-0.5g |
2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylic acid |
2092286-66-1 | 95% | 0.5g |
$847.0 | 2023-09-05 |
2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid
Introduction to 2,2-dioxo-2λ6-thiaspiro3.3heptane-6-carboxylic acid (CAS No. 2092286-66-1)
2,2-dioxo-2λ6-thiaspiro3.3heptane-6-carboxylic acid, identified by the chemical compound code CAS No. 2092286-66-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic thiazole derivative exhibits a unique structural framework, combining a dioxo group with a thiazole ring system linked to a heptane moiety, which imparts distinct reactivity and potential biological activity. The compound's molecular architecture positions it as a promising candidate for further exploration in drug discovery and material science applications.
The synthesis of 2,2-dioxo-2λ6-thiaspiro3.3heptane-6-carboxylic acid involves intricate organic transformations that highlight the compound's synthetic utility. The spirocyclic core, characterized by the spiro connection between the thiazole and heptane units, necessitates precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient routes to this compound, reducing the reliance on hazardous reagents and improving overall sustainability.
From a biochemical perspective, the presence of both oxygen and sulfur heteroatoms in the structure suggests potential interactions with biological targets. The dioxo group can participate in hydrogen bonding or form metal coordination complexes, while the thiazole ring is well-known for its role in various pharmacophores. Preliminary studies have indicated that derivatives of this class may exhibit antimicrobial, anti-inflammatory, or even anticancer properties, though further research is required to elucidate their exact mechanisms of action.
The significance of CAS No. 2092286-66-1 extends beyond its theoretical potential. In industrial applications, this compound serves as a key intermediate in the synthesis of more complex molecules. Its structural rigidity and functional diversity make it an attractive building block for designing novel therapeutic agents. For instance, modifications at the carboxylic acid position could yield derivatives with enhanced solubility or bioavailability, making them more suitable for clinical use.
Recent publications have explored the use of computational chemistry to predict the properties of 2,2-dioxo-2λ6-thiaspiro3.3heptane-6-carboxylic acid and its derivatives. Molecular modeling techniques have helped researchers understand how changes in the molecular structure can influence biological activity. These insights are particularly valuable in drug design pipelines, where virtual screening can accelerate the identification of lead compounds before experimental validation.
In addition to pharmaceutical applications, this compound has shown promise in material science. The spirocyclic framework can contribute to enhanced thermal stability or unique electronic properties when incorporated into polymers or organic semiconductors. Researchers are investigating its potential as a component in advanced materials that require high performance under extreme conditions.
The environmental impact of synthesizing and handling CAS No. 2092286-66-1 is also a critical consideration. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and energy consumption while maintaining high yields. Techniques such as flow chemistry and solvent-free reactions are being explored to make the production process more sustainable without compromising efficiency.
Future directions for research on 2,2-dioxo-2λ6-thiaspiro3.3heptane-6-carboxylic acid include exploring its role in enzyme inhibition and signal transduction pathways. The compound's ability to interact with biological molecules makes it an excellent candidate for studying molecular recognition processes at an atomic level. Advanced spectroscopic techniques combined with crystallographic studies could provide detailed insights into its binding interactions with proteins or nucleic acids.
Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the understanding and application of this compound. Such partnerships can facilitate rapid translation from laboratory-scale synthesis to large-scale production, ensuring that promising candidates like CAS No. 2092286-66-1 reach clinical trials efficiently.
In conclusion, 2,2-dioxo-2λ6-thiaspiro3.3heptane-6-carboxylic acid (CAS No. 2092286-66-1) represents a fascinating intersection of organic chemistry and medicinal biology. Its unique structural features offer numerous opportunities for innovation in drug development and material science alike. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in addressing global challenges related to health and technology.
2092286-66-1 (2,2-dioxo-2lambda6-thiaspiro3.3heptane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)